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Compound Name:
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Cat. No. B1377580

Abstract

5-(Bromomethyl)pyrimidine hydrobromide is a highly reactive and versatile chemical
intermediate that has become indispensable in medicinal chemistry and organic synthesis. Its
structure, featuring an electrophilic bromomethyl group attached to a biologically significant
pyrimidine core, makes it a strategic building block for introducing the pyrimidine moiety into
complex molecular architectures. This guide provides a comprehensive technical overview of
its structure, nomenclature, synthesis, and applications, with a focus on the practical insights
and causal reasoning required for its effective use in a research and development setting.
Protocols are presented as self-validating systems, grounded in established chemical principles
and supported by authoritative references.

Core Chemical Identity: Structure and Nomenclature

A precise understanding of a reagent's structure is the foundation of its application. 5-
(Bromomethyl)pyrimidine hydrobromide is an organic salt, not a neutral molecule, a
distinction critical for understanding its stability, solubility, and handling.

Molecular Structure

The compound consists of a cationic component and a bromide counter-anion.
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» Cationic Component: A pyrimidine ring, a six-membered aromatic heterocycle with nitrogen
atoms at positions 1 and 3, is substituted at the 5-position with a bromomethyl (-CHzBr)
group. One of the ring's nitrogen atoms is protonated, bearing a positive charge.

e Anionic Component: A bromide ion (Br~) balances the positive charge of the protonated
pyrimidine ring.

This salt form enhances the compound's stability and often improves its handling
characteristics compared to the free base, 5-(bromomethyl)pyrimidine.[1]

IUPAC Nomenclature and Key Identifiers

The systematic IUPAC name for this salt is 5-(bromomethyl)pyrimidine;hydrobromide.[1][2] The
neutral parent molecule is named 5-(bromomethyl)pyrimidine.[3] It is crucial to use the correct
nomenclature and CAS number to ensure the procurement of the appropriate reagent.

Identifier Value Source
5-

IUPAC Name (bromomethyl)pyrimidine;hydro  [1][2]
bromide

CAS Number 93224-07-8 [1][2]

Molecular Formula CsHeBrzN2 [1112]

Molecular Weight 253.92 g/mol [1]

SMILES C1=C(C=NC=N1)CBr.Br [1]

Synthesis and Purification: A Validated Protocol

The reliable synthesis of high-purity 5-(Bromomethyl)pyrimidine hydrobromide is paramount
for its successful application in multi-step synthetic campaigns. The most common and robust
laboratory method involves the free-radical bromination of 5-methylpyrimidine, followed by
treatment with hydrobromic acid to precipitate the stable salt.[1]

Synthetic Workflow Overview

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.evitachem.com/product/evt-1667298
https://www.evitachem.com/product/evt-1667298
https://www.achemblock.com/x193893-5-bromomethyl-pyrimidine-hydrobromide.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-_Bromomethyl_pyrimidine
https://www.evitachem.com/product/evt-1667298
https://www.achemblock.com/x193893-5-bromomethyl-pyrimidine-hydrobromide.html
https://www.evitachem.com/product/evt-1667298
https://www.achemblock.com/x193893-5-bromomethyl-pyrimidine-hydrobromide.html
https://www.evitachem.com/product/evt-1667298
https://www.achemblock.com/x193893-5-bromomethyl-pyrimidine-hydrobromide.html
https://www.evitachem.com/product/evt-1667298
https://www.evitachem.com/product/evt-1667298
https://www.benchchem.com/product/b1377580?utm_src=pdf-body
https://www.evitachem.com/product/evt-1667298
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1377580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The synthesis can be logically divided into four key stages: preparation, reaction, work-up, and
purification. Each stage has critical parameters that directly influence the yield and purity of the
final product.
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1. Preparation

Charge reactor with
5-methylpyrimidine and

anhydrous solvent (CCl4)

'

and radical initiator (AIBN)

(Add N-Bromosuccinimide (NBSD

-

/2. Radical Bromination\

Heat to reflux under
inert atmosphere (N2)

Monitor reaction via TLC
for consumption of

starting material

/3. Work-up & Salt Formation\

Cool and filter to
remove succinimide

Concentrate filtrate
under reduced pressure

Treat crude free base
with HBr solution

-

4 N

4. Purification
Collect precipitated salt
by vacuum filtration

Wash with cold non-polar
solvent (e.g., ether)

Dry under vacuum to yield
pure product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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